Cas no 74869-23-1 ()
structure
Product Name:
CAS No:74869-23-1
MF:C21H18
MW:270.367625713348
CID:6703018
PubChem ID:135390710
Update Time:2024-03-02
Chemical and Physical Properties
Names and Identifiers
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- Inchi: 1S/C21H18/c1-3-16-14(2)21-17-9-5-4-8-15(17)12-13-20(21)19-11-7-6-10-18(16)19/h4-13H,3H2,1-2H3
- InChI Key: PGSJEOCIAIYOLH-UHFFFAOYSA-N
- SMILES: C12C3C=CC=CC=3C=CC=1C1C=CC=CC=1C(CC)=C2C
Computed Properties
- Exact Mass: 270.140850574g/mol
- Monoisotopic Mass: 270.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 0Ų
Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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